Cas no 15208-16-9 (Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[[4-[bis(2-hydroxyethyl)amino]-6-(methylamino)-1,3,5-triazin-2-yl]amino]-)

• Product Name: Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[[4-[bis(2-hydroxyethyl)amino]-6-(methylamino)-1,3,5-triazin-2-yl]amino]-
• CAS No: 15208-16-9
• MF: C₃₀H₄₀N₁₂O₁₀S₂
• MW: 792.843002319336
• CID: 162210
• PubChem ID: 6444670
• Update Time: 2025-04-19

Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[[4-[bis(2-hydroxyethyl)amino]-6-(methylamino)-1,3,5-triazin-2-yl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[[4-[bis(2-hydroxyethyl)amino]-6-(methylamino)-1,3,5-triazin-2-yl]amino]-
• 5-[[4-[bis(2-hydroxyethyl)amino]-6-(methylamino)-1,3,5-triazin-2-yl]amino]-2-[(E)-2-[4-[[4-[bis(2-hydroxyethyl)amino]-6-(methylamino)-1,3,5-triazin-2-yl]amino]-2-sulfophenyl]ethenyl]benzenesulfonic ac
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis(5-((4-(bis(2-hydroxyethyl)amino)-6-(methylamino)-1,3,5-triazin-2-yl)amino)-
• 15208-16-9

• Inchi： 1S/C30H40N12O10S2/c1-31-25-35-27(39-29(37-25)41(9-13-43)10-14-44)33-21-7-5-19(23(17-21)53(47,48)49)3-4-20-6-8-22(18-24(20)54(50,51)52)34-28-36-26(32-2)38-30(40-28)42(11-15-45)12-16-46/h3-8,17-18,43-46H,9-16H2,1-2H3,(H,47,48,49)(H,50,51,52)(H2,31,33,35,37,39)(H2,32,34,36,38,40)/b4-3+
• InChI Key： UOUOYXKZSNHRPC-ONEGZZNKSA-N
• SMILES： S(C1C=C(C=CC=1/C=C/C1C=CC(=CC=1S(=O)(=O)O)NC1=NC(NC)=NC(=N1)N(CCO)CCO)NC1=NC(NC)=NC(=N1)N(CCO)CCO)(=O)(=O)O

Computed Properties

• Exact Mass: 792.2436
• Monoisotopic Mass: 792.243177
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 54
• Rotatable Bond Count: 20
• Complexity: 1250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 338
• XLogP3: 0.4

Experimental Properties

• Density: 1.649
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.732
• PSA: 321.6